Cas no 2229384-57-8 (2,2-dimethyl-1-(1-phenylcyclopropyl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(1-phenylcyclopropyl)cyclopropylmethanol
• CAS No: 2229384-57-8
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 6596071
• PubChem ID: 165709681
• Update Time: 2025-06-08

2,2-dimethyl-1-(1-phenylcyclopropyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1-phenylcyclopropyl)cyclopropylmethanol
• 2229384-57-8
• EN300-1860808
• [2,2-dimethyl-1-(1-phenylcyclopropyl)cyclopropyl]methanol

• Inchi： 1S/C15H20O/c1-13(2)10-15(13,11-16)14(8-9-14)12-6-4-3-5-7-12/h3-7,16H,8-11H2,1-2H3
• InChI Key： LAEVMNMYJMYHOV-UHFFFAOYSA-N
• SMILES： OCC1(CC1(C)C)C1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 216.151415257g/mol
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-dimethyl-1-(1-phenylcyclopropyl)cyclopropylmethanol

Introduction to 2,2-dimethyl-1-(1-phenylcyclopropyl)cyclopropylmethanol (CAS No. 2229384-57-8)

2,2-dimethyl-1-(1-phenylcyclopropyl)cyclopropylmethanol, identified by the Chemical Abstracts Service Number (CAS No.) 2229384-57-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural framework with multiple stereocenters and functional groups, presents intriguing possibilities for further chemical investigation and potential therapeutic applications.

The molecular structure of 2,2-dimethyl-1-(1-phenylcyclopropyl)cyclopropylmethanol consists of a cyclopropyl backbone substituted with a phenylcyclopropyl group at the 1-position and a hydroxymethyl group at the 2-position. The presence of two cyclopropyl rings introduces rigidity to the molecule, which can influence its biological activity and interactions with biological targets. Additionally, the phenyl group at the 1-position provides an aromatic moiety that may contribute to electronic properties and binding affinity.

In recent years, there has been growing interest in exploring novel scaffolds for drug discovery, particularly those that incorporate cyclic structures to enhance binding specificity and metabolic stability. The structural features of 2,2-dimethyl-1-(1-phenylcyclopropyl)cyclopropylmethanol make it an attractive candidate for further investigation in this context. Researchers have been particularly interested in its potential as a precursor or intermediate in the synthesis of more complex molecules with pharmacological activity.

One of the most compelling aspects of this compound is its potential as a building block for the development of new therapeutic agents. The cyclopropyl groups are known to be privileged scaffolds in drug design due to their ability to modulate pharmacokinetic properties and improve binding affinity. Furthermore, the phenyl substituent can be further functionalized to introduce additional biological activity or improve selectivity against specific targets.

Recent studies have begun to explore the synthetic pathways toward 2,2-dimethyl-1-(1-phenylcyclopropyl)cyclopropylmethanol, focusing on optimizing yields and purity for subsequent pharmacological evaluation. The synthesis typically involves multi-step reactions, including cyclopropanation and functional group interconversions, which require careful optimization to ensure high regioselectivity and enantioselectivity. Advances in catalytic methods have enabled more efficient access to these complex molecules, making them more amenable for further exploration.

The pharmacological potential of 2,2-dimethyl-1-(1-phenylcyclopropyl)cyclopropylmethanol has not yet been fully elucidated, but preliminary studies suggest that it may exhibit interesting biological activities. For instance, its structural motif resembles known bioactive compounds that interact with various enzymes and receptors. This similarity has prompted researchers to investigate whether it could serve as a lead compound for developing drugs targeting specific diseases or disorders.

In addition to its potential as a drug lead, 2,2-dimethyl-1-(1-phenylcyclopropyl)cyclopropylmethanol may also find applications in chemical biology research. Its unique structure provides a valuable tool for studying enzyme mechanisms and substrate recognition processes. By incorporating this compound into biochemical assays or crystallographic studies, researchers can gain insights into how such molecules interact with biological systems at a molecular level.

The development of computational methods for predicting biological activity has also played a crucial role in assessing the potential of 2,2-dimethyl-1-(1-phenylcyclopropyl)cyclopropylmethanol as a drug candidate. Molecular modeling techniques allow researchers to simulate interactions between this compound and biological targets, providing valuable information about binding affinities and possible side effects before experimental validation is required.

Future research directions may include exploring derivatives of 2,2-dimethyl-1-(1-phenylcyclopropyl)cyclopropylmethanol that exhibit enhanced pharmacological properties or improved pharmacokinetic profiles. By systematically modifying substituents on the cyclopropyl rings or introducing new functional groups at other positions in the molecule, researchers can generate libraries of compounds for high-throughput screening against various disease-related targets.

The synthesis and characterization of 2,2-dimethyl-1-(1-phenylcyclopropyl)cyclopropylmethanol represent an important step forward in pharmaceutical chemistry research. As our understanding of its structure-property relationships continues to grow, so too will our ability to harness its potential for developing novel therapeutic agents that address unmet medical needs.